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Compound of Interest

Compound Name: Sibrafiban

Cat. No.: B1681747

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dose-dependent effects of
Sibrafiban, an oral glycoprotein Ilb/llla (GPIIb/Illa) antagonist, on isolated platelet
preparations. Detailed protocols for key in vitro experiments are included to facilitate the study
of Sibrafiban and similar compounds.

Introduction

Sibrafiban is a double prodrug that is converted in vivo to its active metabolite, Ro 44-3888.[1]
[2] Ro 44-3888 is a potent and selective antagonist of the platelet GPIIb/llla receptor, the final
common pathway for platelet aggregation.[3][4] By blocking the binding of fibrinogen to this
receptor, Sibrafiban effectively inhibits platelet aggregation induced by various agonists.[4]
Understanding the in vitro dose-response relationship of Sibrafiban in isolated platelet
preparations is crucial for preclinical drug development and for elucidating its mechanism of
action.

Data Presentation

The following tables summarize the quantitative data on the in vitro inhibitory effects of Ro 44-
3888, the active metabolite of Sibrafiban, on platelet aggregation.
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Agonist Preparation IC50 (nM) Reference
Human Platelet-Rich

ADP 38 [5]
Plasma
Human Platelet-Rich

ADP 58 [6]

Plasma

_ . Basal Human
Various Agonists 0.6 - 530 [7]
Platelets

Table 1: In Vitro Inhibitory Concentration (IC50) of Ro 44-3888 on Platelet Aggregation.

Note: IC50 values can vary depending on the specific experimental conditions, such as agonist

concentration and platelet preparation method.

Signaling Pathway

The following diagram illustrates the platelet aggregation signaling pathway and the
mechanism of action of Sibrafiban.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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